Cas no 1780616-22-9 (2-(4-Aminopiperidin-3-yl)acetic acid)

• Product Name: 2-(4-Aminopiperidin-3-yl)acetic acid
• CAS No: 1780616-22-9
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 5779424
• PubChem ID: 105530317
• Update Time: 2025-05-26

2-(4-Aminopiperidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminopiperidin-3-yl)acetic acid
• 1780616-22-9
• EN300-1154453
• 2-(4-Aminopiperidin-3-yl)acetic acid

• Inchi： 1S/C7H14N2O2/c8-6-1-2-9-4-5(6)3-7(10)11/h5-6,9H,1-4,8H2,(H,10,11)
• InChI Key： VUTRJFHLTXYXEE-UHFFFAOYSA-N
• SMILES： OC(CC1CNCCC1N)=O

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Aminopiperidin-3-yl)acetic acid

Comprehensive Overview of 2-(4-Aminopiperidin-3-yl)acetic acid (CAS No. 1780616-22-9): Properties, Applications, and Research Insights

2-(4-Aminopiperidin-3-yl)acetic acid (CAS No. 1780616-22-9) is a specialized organic compound with a unique molecular structure that combines a piperidine ring with an acetic acid moiety. This aminopiperidine derivative has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery. The compound's 4-aminopiperidine core is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for piperidine-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers frequently search for "2-(4-Aminopiperidin-3-yl)acetic acid synthesis" or "CAS 1780616-22-9 applications," reflecting the growing interest in this compound. Its structural features make it a promising candidate for developing enzyme inhibitors and receptor modulators, particularly in areas like neurodegenerative disease research and pain management therapeutics.

The physicochemical properties of 2-(4-Aminopiperidin-3-yl)acetic acid contribute to its research utility. With both basic (amine) and acidic (carboxylic acid) functional groups, this compound exhibits zwitterionic character at physiological pH, enhancing its solubility profile. This characteristic is crucial for drug design, as evidenced by frequent searches for "piperidine carboxylic acid solubility" and "aminopiperidine drug likeness." The compound's molecular weight of 158.20 g/mol and moderate polarity make it suitable for various formulation approaches.

Current research trends highlight the importance of 2-(4-Aminopiperidin-3-yl)acetic acid in fragment-based drug discovery. The scientific community actively investigates its potential as a scaffold for kinase inhibitors, with particular interest in its application for protein-protein interaction modulation. Online queries such as "piperidine acetic acid derivatives in drug design" and "CAS 1780616-22-9 biological activity" demonstrate the compound's relevance in contemporary medicinal chemistry.

From a synthetic chemistry perspective, 2-(4-Aminopiperidin-3-yl)acetic acid presents interesting challenges and opportunities. The stereochemistry at the 3-position of the piperidine ring offers possibilities for chiral synthesis and asymmetric catalysis applications. Recent publications have explored efficient routes for its preparation, addressing common search terms like "4-aminopiperidine-3-acetic acid preparation" and "1780616-22-9 synthetic methods." These developments contribute to the growing accessibility of this valuable intermediate.

The compound's stability profile has also been a subject of investigation, particularly regarding its pH-dependent behavior and thermal stability. Such studies respond to frequent queries about "aminopiperidine acetic acid storage conditions" and "CAS 1780616-22-9 stability data." Understanding these parameters is essential for researchers working with this compound in various experimental conditions.

In the context of green chemistry initiatives, there's increasing interest in developing sustainable synthesis methods for 2-(4-Aminopiperidin-3-yl)acetic acid. This aligns with broader industry trends toward environmentally friendly chemical production, as reflected in search patterns for "green synthesis of piperidine derivatives" and "eco-friendly aminopiperidine preparation." Recent advances have focused on catalytic methods and solvent optimization to reduce the environmental impact of its production.

The analytical characterization of 2-(4-Aminopiperidin-3-yl)acetic acid employs various techniques, including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods address quality control concerns frequently searched as "CAS 1780616-22-9 analytical methods" and "4-aminopiperidine-3-acetic acid characterization." Standardized analytical protocols ensure the compound's reliable use in research and development applications.

Looking forward, the potential applications of 2-(4-Aminopiperidin-3-yl)acetic acid continue to expand. Its role in developing targeted therapies and precision medicine approaches is particularly promising. The compound's structural features make it adaptable for bioconjugation strategies and prodrug design, areas that generate substantial research interest as evidenced by searches for "piperidine linker chemistry" and "aminopiperidine prodrug applications."

In conclusion, 2-(4-Aminopiperidin-3-yl)acetic acid (CAS No. 1780616-22-9) represents a valuable tool in modern chemical research and drug development. Its unique structural properties, combined with growing synthetic accessibility and diverse application potential, position this compound as an important focus area for pharmaceutical innovation. As research progresses, this aminopiperidine acetic acid derivative will likely play an increasingly significant role in addressing current therapeutic challenges.